Cas no 1420847-89-7 (4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride)

• Product Name: 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride
• CAS No: 1420847-89-7
• MF: C₁₀H₁₆ClN₃O
• MW: 229.706541061401
• CID: 2169643
• Update Time: 2025-10-22

4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride
• 4-Methyl-2-(piperidin-4-yloxy)pyrimidinehydrochloride
• OR306569

• Inchi： 1S/C10H15N3O.ClH/c1-8-2-7-12-10(13-8)14-9-3-5-11-6-4-9;/h2,7,9,11H,3-6H2,1H3;1H
• InChI Key： KTJWAQXJXBMTHW-UHFFFAOYSA-N
• SMILES： Cl.O(C1N=CC=C(C)N=1)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 171
• Topological Polar Surface Area: 47

Additional information on 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride

Introduction to 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride (CAS No. 1420847-89-7) in Modern Pharmaceutical Research

4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1420847-89-7, is a compound of significant interest in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a pyrimidine core linked to a piperidine moiety via an oxygen atom, has garnered attention due to its structural versatility and potential biological activity. The hydrochloride salt form enhances its solubility, making it a valuable candidate for further investigation in medicinal chemistry.

The structural framework of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride incorporates key pharmacophoric elements that are frequently explored in the development of therapeutic agents. The pyrimidine ring is a well-documented scaffold in drug design, particularly in the synthesis of antiviral, anticancer, and antimicrobial compounds. Its ability to interact with biological targets such as enzymes and receptors makes it a cornerstone in medicinal chemistry. The presence of a methyl group at the 4-position and a piperidin-4-yloxy substituent further modulates the electronic and steric properties of the molecule, influencing its binding affinity and selectivity.

The piperidine ring, a common component in many bioactive molecules, contributes to the compound's overall pharmacokinetic profile. Piperidine derivatives are known for their favorable properties, including improved oral bioavailability and reduced toxicity. The oxygen linkage between the pyrimidine and piperidine moieties introduces polarity to the molecule, enhancing its solubility in both aqueous and organic solvents—a critical factor for formulation development.

In recent years, 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride has been studied for its potential applications in addressing various therapeutic challenges. One notable area of research involves its role as a precursor or intermediate in the synthesis of novel compounds targeting infectious diseases. The pyrimidine-piperidine structure is reminiscent of several known antiviral agents, suggesting that this compound may exhibit similar mechanisms of action. Preliminary studies have hinted at its efficacy against certain viral strains, although further research is necessary to fully elucidate its therapeutic potential.

Additionally, the compound has shown promise in the context of anticancer research. The pyrimidine core is frequently found in kinase inhibitors, which are pivotal in targeted cancer therapies. By modulating the structure of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride, researchers aim to develop derivatives that can selectively inhibit aberrant signaling pathways involved in tumor growth and progression. The unique combination of substituents on this molecule provides a rich palette for structural optimization, enabling the design of highly specific inhibitors with minimal off-target effects.

The hydrochloride salt form of this compound not only improves solubility but also enhances stability during storage and transport. This makes it an attractive candidate for industrial-scale production and clinical trials. The ability to formulate 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride into various dosage forms ensures its versatility across different therapeutic settings.

Advances in computational chemistry have further accelerated the exploration of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride's potential. Molecular docking simulations and virtual screening have enabled researchers to predict binding interactions with biological targets with high precision. These computational approaches complement experimental efforts by identifying promising derivatives for further validation. Such integrative strategies are essential for expediting drug discovery pipelines and bringing novel therapeutics to market more efficiently.

The synthesis of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to establish the oxygen linkage between the pyrimidine and piperidine moieties, followed by methylation at the 4-position to introduce the methyl group. The final step involves salt formation with hydrochloric acid to enhance solubility and stability. Optimizing these synthetic routes is crucial for achieving high yields and purity levels required for pharmaceutical applications.

Evaluation of 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride's pharmacological properties requires rigorous testing across multiple models. In vitro assays assess its interaction with enzymes and receptors relevant to specific diseases, while animal models provide insights into its pharmacokinetic behavior and toxicity profile. These studies are essential for determining optimal dosages and identifying potential adverse effects before human trials commence.

The growing interest in 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride underscores the dynamic nature of pharmaceutical research. As new challenges emerge—such as antibiotic resistance and emerging infectious diseases—compounds like this one offer hope for innovative solutions. Their unique structural features make them adaptable platforms for designing next-generation therapeutics that address unmet medical needs.

In conclusion, 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride (CAS No. 1420847-89-7) represents a promising candidate in pharmaceutical research due to its versatile structure and potential biological activity. Ongoing studies continue to uncover new applications for this compound, particularly in antiviral and anticancer therapies. With advancements in synthetic chemistry, computational modeling, and preclinical testing, 4-Methyl-2-(piperidin-4-yloxy)pyrimidine hydrochloride is poised to make significant contributions to future medical breakthroughs.